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Compound of Interest

Compound Name: TIK-301

Cat. No.: B1675577

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like TIK-301 are paramount for maintaining a safe and
compliant laboratory environment. This guide provides essential, step-by-step procedures for
the safe disposal of TIK-301, ensuring minimal environmental impact and adherence to
standard laboratory safety protocols.

TIK-301, a chlorinated melatonin derivative, is an agonist for melatonin receptors MT1 and
MT2 and is under investigation for the treatment of sleep disorders.[1] While specific hazard
information for TIK-301 is not readily available, its parent compound, melatonin, is not
classified as a hazardous substance.[2][3][4] Therefore, the following disposal procedures are
based on guidelines for non-hazardous laboratory research chemicals.

Chemical and Physical Properties of TIK-301

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The table below summarizes the key quantitative data for TIK-301.
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Property Value

Molecular Formula C14H17CIN202

Molar Mass 280.75 g/mol
Appearance Light yellow powder solid
Melting Point 118 °C/ 244.4 °F

Boiling Point 512.8 °C /955 °F

Flash Point 264 °C /507.2 °F

Ki for MT1 Receptor 0.081 nM

Ki for MT2 Receptor 0.042 nM

Source:[1][2][5]

Experimental Protocols: Disposal Procedure

The following step-by-step methodology outlines the recommended procedure for the disposal
of TIK-301.

1. Personal Protective Equipment (PPE): Before handling TIK-301, ensure you are wearing the
appropriate personal protective equipment:

Gloves: Nitrile or butyl rubber gloves should be worn.[6]

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect from potential skin contact.

2. Waste Segregation:

All solid TIK-301 waste, including contaminated consumables (e.g., weigh boats, pipette
tips), should be collected in a designated, clearly labeled, and sealed container.

Do not mix TIK-301 waste with hazardous chemical waste.
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. Solid Waste Disposal:

For small quantities of solid TIK-301, place the sealed container directly into the dumpster
designated for non-hazardous solid waste.[1]

Do not place solid chemical waste in standard laboratory trash cans that will be handled by
custodial staff.[1]

. Liquid Waste Disposal:

As TIK-301 is intended for research purposes, it is unlikely to be in large liquid volumes.
However, if you have solutions containing TIK-301, they should be treated as non-hazardous
liquid waste.

With approval from your institution's Environmental Health and Safety (EHS) department,
small quantities of aqueous solutions may be poured down the sanitary sewer with copious
amounts of water.[1][7]

. Empty Container Disposal:

Before disposing of the original TIK-301 container, ensure it is "RCRA empty" by removing all
contents.

The container label must be defaced by either removing it completely or marking through it
with a permanent marker to indicate that the container no longer holds the chemical.[1]

Once the label is defaced, the empty container can be disposed of in the regular trash.[1]
. Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.

Wearing your full PPE, sweep up the solid material, taking care to avoid dust formation.[5]

Collect the spilled material in a sealed container for disposal as solid waste.

Clean the spill area with soap and water.
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TIK-301 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of TIK-
301 waste.

ispose in Designated
Non-Hazardous Dumpster

Start: TIK-301 Waste Identify Waste Type

nnnnnnn

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of TIK-301 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of TIK-301, fostering a culture of safety and environmental stewardship within their
research endeavors. Always consult your institution's specific guidelines and Environmental
Health and Safety department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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